1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(4-(trifluoromethoxy)benzyl)azetidine-3-carboxamide

• IUPAC Name: 1-(6-imidazol-1-ylpyrimidin-4-yl)-N-[[4-(trifluoromethoxy)phenyl]methyl]azetidine-3-carboxamide
• InChI: InChI=1S/C19H17F3N6O2/c20-19(21,22)30-15-3-1-13(2-4-15)8-24-18(29)14-9-28(10-14)17-7-16(25-11-26-17)27-6-5-23-12-27/h1-7,11-12,14H,8-10H2,(H,24,29)
• InChI Key: VIWSXBXCGMHAKD-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC(=C2)N3C=CN=C3)C(=O)NCC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C19H17F3N6O2
• Molecular Weight: 418.4 g/mol

Description

Physical And Chemical Properties Analysis

The compound is a solid and highly soluble in water and other polar solvents. It has a molecular weight of 418.38.

Scientific Research Applications

• Synthesis and Chemical Properties :

  • A study by Shaabani et al. (2014) discussed the synthesis of tricyclic benzo[4,5]imidazo[1,2-a]-pyrimidine-3-carboxamide derivatives via a one-pot sequential four-component condensation reaction, highlighting the chemical versatility and potential applications of such compounds in material science and pharmacology (Shaabani et al., 2014).

• Pharmacological Applications :

  • Research by Rahmouni et al. (2016) on pyrazolopyrimidines derivatives, a class related to your compound of interest, identified their potential as anticancer and anti-5-lipoxygenase agents. This suggests possible therapeutic applications in treating cancer and inflammatory conditions (Rahmouni et al., 2016).
  • Linton et al. (2011) examined modifications of imidazo[1,2-a]pyrimidine to reduce metabolism mediated by aldehyde oxidase, which has implications for enhancing the stability and efficacy of related drug compounds in clinical settings (Linton et al., 2011).

• Biological Activity and Mechanism of Action :

  • A study by Vlasov et al. (2021) on thieno[2,3-d]pyrimidine and benzimidazole hybrids showed promising antimicrobial properties against various bacterial strains, suggesting the potential of similar compounds in developing new antibacterial agents (Vlasov et al., 2021).

• Novel Synthetic Pathways :

  • Research by Petrie et al. (1985) on pyrazolo[3,4-d]pyrimidine ribonucleosides, which are structurally related to your compound, explored novel synthetic pathways and biological activity, contributing to the understanding of synthetic methods and potential applications in medicinal chemistry (Petrie et al., 1985).

• Material Science Applications :

  • The study by Meyer et al. (2012) involved palladation of macrocyclic ligands containing benzimidazole groups. This research has implications for the development of new materials with potential applications in catalysis and material sciences (Meyer et al., 2012).